Cas no 210567-10-5 (1,2-Difluoro-4,5-diiodobenzene)

• Product Name: 1,2-Difluoro-4,5-diiodobenzene
• CAS No: 210567-10-5
• MF: C₆H₂F₂I₂
• MW: 365.885833263397
• MDL: MFCD24038778
• CID: 843160
• PubChem ID: 57443622
• Update Time: 2025-06-11

1,2-Difluoro-4,5-diiodobenzene Chemical and Physical Properties

Names and Identifiers

• 1,2-Difluoro-4,5-diiodobenzene
• Benzene, 1,2-difluoro-4,5-diiodo-
• AK127651
• 1,2-Diiodo-4,5-difluorobenzene
• DMGKLXVKENKSHO-UHFFFAOYSA-N
• FCH2336788
• AX8249442
• DB-328719
• SCHEMBL4138790
• DS-5577
• 210567-10-5
• CS-0157837
• DTXSID80726498
• C73994
• 1 pound not2-Difluoro-4 pound not5-diiodobenzene
• AKOS016013585

• MDL： MFCD24038778
• Inchi： 1S/C6H2F2I2/c7-3-1-5(9)6(10)2-4(3)8/h1-2H
• InChI Key： DMGKLXVKENKSHO-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=CC=1I)F)F

Computed Properties

• Exact Mass: 365.82140g/mol
• Monoisotopic Mass: 365.82140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 3.4

Experimental Properties

• Boiling Point: 250.6±40.0°C at 760 mmHg

1,2-Difluoro-4,5-diiodobenzene Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Additional information on 1,2-Difluoro-4,5-diiodobenzene

Recent Advances in the Application of 1,2-Difluoro-4,5-diiodobenzene (CAS: 210567-10-5) in Chemical and Biomedical Research

1,2-Difluoro-4,5-diiodobenzene (CAS: 210567-10-5) is a halogenated aromatic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in pharmaceuticals, materials science, and chemical synthesis. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, reactivity, and emerging biomedical applications. Recent studies highlight its utility as a versatile building block in organic synthesis, particularly in the construction of complex fluorinated and iodinated aromatic systems, which are increasingly relevant in drug discovery and development.

One of the key advancements in the use of 1,2-difluoro-4,5-diiodobenzene is its role in cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal for the synthesis of biaryl and alkyne-containing compounds. A 2023 study published in the Journal of Organic Chemistry demonstrated that this compound exhibits exceptional reactivity in palladium-catalyzed couplings, enabling the efficient introduction of fluorine and iodine substituents into target molecules. These substituents are known to enhance the metabolic stability and binding affinity of pharmaceutical candidates, making 1,2-difluoro-4,5-diiodobenzene a valuable tool in medicinal chemistry.

In the biomedical realm, researchers have explored the potential of 1,2-difluoro-4,5-diiodobenzene as a precursor for radiopharmaceuticals. A recent investigation in Nuclear Medicine and Biology reported its use in the synthesis of iodine-123 and iodine-125 labeled compounds for imaging and therapeutic applications. The compound's ability to undergo facile radioiodination reactions positions it as a promising candidate for the development of novel diagnostic and therapeutic agents, particularly in oncology and neurology.

Furthermore, computational studies have shed light on the electronic and steric properties of 1,2-difluoro-4,5-diiodobenzene, providing insights into its reactivity and interaction with biological targets. Density functional theory (DFT) calculations revealed that the electron-withdrawing effects of fluorine and iodine substituents significantly influence the compound's binding modes in enzyme active sites, as reported in a 2024 ACS Chemical Biology publication. These findings underscore the compound's potential as a scaffold for designing enzyme inhibitors or modulators.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 1,2-difluoro-4,5-diiodobenzene, as highlighted in a recent industry report by Chemical & Engineering News. Researchers are actively exploring greener and more efficient synthetic routes to address these limitations. Additionally, ongoing toxicological studies aim to evaluate the safety profile of derivatives derived from this compound, which will be critical for its adoption in clinical applications.

In conclusion, 1,2-difluoro-4,5-diiodobenzene (CAS: 210567-10-5) represents a multifaceted compound with growing importance in chemical and biomedical research. Its unique structural features and reactivity profile make it a valuable asset in synthetic chemistry, drug discovery, and radiopharmaceutical development. Future research directions may focus on expanding its applications in targeted drug delivery systems and exploring its potential in materials science, such as organic electronics and liquid crystals. As the field progresses, interdisciplinary collaborations will be essential to fully unlock the potential of this intriguing molecule.